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Compound of Interest

Compound Name: 4-Methylumbelliferyl caprylate

Cat. No.: B184448 Get Quote

Essential Safety and Handling Guide for 4-
Methylumbelliferyl Caprylate
This guide provides immediate safety, handling, and disposal protocols for 4-
Methylumbelliferyl caprylate, a fluorogenic substrate used in enzymatic assays. Adherence

to these procedures is critical for ensuring a safe laboratory environment for researchers,

scientists, and drug development professionals.

Hazard Identification and Safety Precautions
While some safety data sheets (SDS) indicate that 4-Methylumbelliferyl caprylate is not

classified as a hazardous substance, others classify it as harmful if swallowed.[1][2] Therefore,

it is prudent to handle this compound with care, adhering to good occupational hygiene and

safety practices.[3] Always consult the specific SDS provided by your supplier before use.

General Precautions:

Ensure good ventilation in the workspace.[2][3]

Avoid inhalation of dust.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in areas where the chemical is handled.[2]
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Wash hands thoroughly after handling.[2][3]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling 4-
Methylumbelliferyl caprylate:

PPE Category Specification

Eye Protection

Safety glasses with side shields or chemical

safety goggles.[4] A face shield may be required

for splash potential.[5]

Hand Protection
Chemically resistant gloves (e.g., nitrile). Inspect

gloves for integrity before use.

Body Protection
A lab coat or gown should be worn to prevent

skin contact.[4][6]

Respiratory

Not generally required under normal use with

adequate ventilation. For spills or aerosols, use

an appropriate respirator.

Operational Plan: Step-by-Step Handling Procedure
1. Storage and Preparation:

Store 4-Methylumbelliferyl caprylate in a tightly sealed container in a freezer at -20°C,

protected from light.[7]

Before use, allow the container to warm to room temperature to prevent condensation.

Weigh the required amount in a well-ventilated area, such as a chemical fume hood, to

minimize dust inhalation.

2. Solubilization:

Consult experimental protocols for the appropriate solvent. 4-Methylumbelliferyl caprylate
is soluble in chloroform and pyridine.[4][8]
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Add the solvent to the powdered compound slowly to avoid splashing.

3. Experimental Use:

Handle solutions containing 4-Methylumbelliferyl caprylate with the same precautions as

the solid material.

Avoid generating aerosols.

4. Post-Experiment:

Decontaminate work surfaces with an appropriate cleaning agent.

Segregate all waste materials, including unused product and contaminated consumables, for

proper disposal.[4]

Disposal Plan: Step-by-Step Waste Management
The disposal of 4-Methylumbelliferyl caprylate and its associated waste must comply with all

federal, state, and local environmental regulations.[4]

1. Waste Segregation:

Collect all waste containing 4-Methylumbelliferyl caprylate, including unused chemical,

contaminated labware (e.g., pipette tips, tubes, plates), and spill cleanup materials, in a

designated waste container.[4]

Do not mix this waste with other chemical or non-hazardous waste streams unless approved

by your institution's Environmental Health and Safety (EHS) department.[4]

2. Container and Labeling:

Use a leak-proof, chemically compatible container for waste accumulation.[4]

Clearly label the container with "Hazardous Waste" (if required by your institution), the full

chemical name "4-Methylumbelliferyl caprylate," and the date you started accumulating

the waste.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b184448?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Proper_Disposal_of_4_Methylumbelliferyl_Heptanoate.pdf
https://www.benchchem.com/product/b184448?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Proper_Disposal_of_4_Methylumbelliferyl_Heptanoate.pdf
https://www.benchchem.com/product/b184448?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Proper_Disposal_of_4_Methylumbelliferyl_Heptanoate.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Proper_Disposal_of_4_Methylumbelliferyl_Heptanoate.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Proper_Disposal_of_4_Methylumbelliferyl_Heptanoate.pdf
https://www.benchchem.com/product/b184448?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Proper_Disposal_of_4_Methylumbelliferyl_Heptanoate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Storage of Waste:

Store the sealed waste container in a designated and secure satellite accumulation area,

away from incompatible materials.

4. Final Disposal:

Arrange for waste pickup through your institution's licensed hazardous waste contractor.

Do not dispose of 4-Methylumbelliferyl caprylate down the drain or in the regular trash.[4]

Quantitative Data Summary
Property Value

Molecular Weight 302.36 g/mol

Physical Form Solid Powder

Storage Temperature -20°C

Purity ≥98%

Solubility Chloroform, Pyridine (50 mg/mL)[4][8]
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Caption: Workflow for safe handling and disposal of 4-Methylumbelliferyl caprylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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